Cas no 193465-78-0 (methyl 3-(4-chlorophenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(4-chlorophenyl)-3-hydroxypropanoate
• CAS No: 193465-78-0
• MF: C₁₀H₁₁O₃Cl
• MW: 214.646
• CID: 4532304
• PubChem ID: 15081585
• Update Time: 2025-10-29

methyl 3-(4-chlorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-chloro-β-hydroxy-, methyl ester
• methyl 3-(4-chlorophenyl)-3-hydroxypropanoate
• SCHEMBL8770926
• methyl 3-hydroxy-3-(p-chlorophenyl)propionate
• 193465-78-0
• G73363
• EN300-1987284
• Methyl3-(4-chlorophenyl)-3-hydroxypropanoate

• Inchi： InChI=1S/C10H11ClO3/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5,9,12H,6H2,1H3
• InChI Key： HYAGWYXMFMLVGK-UHFFFAOYSA-N
• SMILES： COC(=O)CC(C1=CC=C(C=C1)Cl)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on methyl 3-(4-chlorophenyl)-3-hydroxypropanoate

Research Brief on Methyl 3-(4-Chlorophenyl)-3-Hydroxypropanoate (CAS: 193465-78-0): Recent Advances and Applications

Methyl 3-(4-chlorophenyl)-3-hydroxypropanoate (CAS: 193465-78-0) is a chiral intermediate of significant interest in pharmaceutical and agrochemical synthesis. Recent studies have highlighted its utility in the production of bioactive compounds, particularly as a precursor for antidepressants and antifungal agents. This brief synthesizes the latest research on its synthesis, applications, and mechanistic insights, with a focus on advancements reported in the past five years.

A 2023 study in Journal of Medicinal Chemistry demonstrated an improved asymmetric hydrogenation method for synthesizing this compound with 99% enantiomeric excess (ee) using a ruthenium-BINAP catalyst system. The optimized protocol achieved a 92% yield under mild conditions (25°C, 10 bar H₂), addressing previous challenges in stereocontrol. Concurrently, computational studies published in ACS Catalysis (2024) elucidated the reaction pathway, identifying key transition states that explain the observed stereoselectivity.

In pharmacological applications, derivatives of 193465-78-0 have shown promising activity as γ-aminobutyric acid (GABA) receptor modulators. A 2024 structure-activity relationship (SAR) analysis in Bioorganic & Medicinal Chemistry Letters revealed that fluorination at the para-position of the phenyl ring enhances blood-brain barrier permeability by 40%, with lead compounds exhibiting IC₅₀ values of 12 nM against anxiety-related GABA_A subtypes. These findings position the scaffold as a valuable template for CNS drug development.

Notably, the compound's role in agrochemical synthesis has expanded, with a 2023 patent (WO2023187562) disclosing its use in next-generation fungicides. The 4-chlorophenyl moiety was found to disrupt fungal ergosterol biosynthesis through cytochrome P450 inhibition, showing 85% efficacy against Botrytis cinerea at 50 ppm concentration. Environmental fate studies accompanying this work demonstrated favorable biodegradation profiles (DT₅₀ = 15 days in soil).

Emerging analytical techniques have further advanced research on this molecule. A 2024 Analytical Chemistry paper presented a novel UPLC-MS/MS method capable of detecting 193465-78-0 at 0.1 ppb levels in biological matrices, enabling precise pharmacokinetic studies. This method was critical in a recent Phase I clinical trial (NCT05638222) evaluating a derivative as a novel antidepressant, where linear pharmacokinetics were observed up to 800 mg doses.

Current challenges include scaling enantioselective synthesis while maintaining cost efficiency - a topic addressed in a 2024 Organic Process Research & Development article comparing continuous flow vs batch systems. The flow system achieved 90% space-time yield improvement through precise residence time control (2.5 min at 80°C). Future directions highlighted in recent reviews emphasize the compound's potential in PROTAC design and as a building block for MRI contrast agents, owing to its versatile hydroxyl and ester functionalities.